Cas no 13238-99-8 (4-(1-Aminopropan-2-yl)phenol hydrochloride)

• Product Name: 4-(1-Aminopropan-2-yl)phenol hydrochloride
• CAS No: 13238-99-8
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD01731745
• CID: 820189
• PubChem ID: 3028047
• Update Time: 2025-06-15

4-(1-Aminopropan-2-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-Aminopropan-2-yl)phenol hydrochloride
• 4-(1-aminopropan-2-yl)phenol HCl salt
• 4-(1-Aminopropan-2-yl)
• NIOSH/GO6829200
• RW3207
• AX8211979
• 4-(1-aminopropan-2-yl)phenol;hydrochloride
• AB0035482
• GO68292000
• X9830
• ST24023100
• beta-p-Hydroxyphenyl-n-propylamine hydrochloride
• alpha-(Aminomethyl)-alpha-methyl-p-cresol hydrochloride
• p-Cresol, alph
• DTXSID50388643
• DS-14528
• 4-(1-aminopropan-2-yl)phenol hcl
• p-Cresol, alpha-(aminomethyl)-alpha-methyl-, hydrochloride
• Phenol, 4-(2-amino-1-methylethyl)-, hydrochloride (1:1)
• AKOS015894817
• MFCD01731745
• 13238-99-8

• MDL： MFCD01731745
• Inchi： 1S/C9H13NO.ClH/c1-7(6-10)8-2-4-9(11)5-3-8;/h2-5,7,11H,6,10H2,1H3;1H
• InChI Key： UXZSGASODZXHEJ-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1)C(C)CN

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on 4-(1-Aminopropan-2-yl)phenol hydrochloride

4-(1-Aminopropan-2-yl)phenol Hydrochloride: A Comprehensive Overview of CAS No. 13238-99-8

4-(1-Aminopropan-2-yl)phenol hydrochloride (CAS No. 13238-99-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-Aminoisopropyl)phenol hydrochloride, is a derivative of phenol and exhibits unique chemical and biological properties that make it a valuable candidate for various therapeutic and diagnostic purposes.

The molecular structure of 4-(1-Aminopropan-2-yl)phenol hydrochloride consists of a phenolic ring substituted with an aminoalkyl group, specifically an aminoisopropyl group. This structural feature imparts the compound with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions with biological systems. The presence of the hydrochloride salt form enhances its solubility in aqueous environments, making it suitable for use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of 4-(1-Aminopropan-2-yl)phenol hydrochloride in various therapeutic areas. One notable application is its use as a precursor in the synthesis of more complex molecules with targeted biological activities. For instance, researchers have explored its role in the development of novel analgesics and anti-inflammatory agents. The compound's ability to modulate specific receptors and enzymes involved in pain and inflammation pathways makes it an attractive candidate for further investigation.

In addition to its therapeutic potential, 4-(1-Aminopropan-2-yl)phenol hydrochloride has shown promise in diagnostic applications. Its unique chemical properties allow it to be used as a labeling agent in imaging techniques, such as magnetic resonance imaging (MRI) and positron emission tomography (PET). The compound's ability to bind selectively to certain tissues or biomolecules can enhance the contrast and resolution of these imaging methods, providing valuable insights into disease processes.

The synthesis of 4-(1-Aminopropan-2-yl)phenol hydrochloride typically involves several steps, including the formation of the aminoisopropyl group on the phenolic ring and subsequent conversion to the hydrochloride salt form. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 4-hydroxybenzaldehyde with 1-amino-2-propanol followed by reduction and acidification to form the final product.

The stability and purity of 4-(1-Aminopropan-2-yl)phenol hydrochloride are critical factors that influence its performance in both research and commercial applications. High-purity forms of the compound are essential for accurate biological assays and reliable pharmaceutical formulations. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are commonly used to ensure the quality and consistency of the final product.

In terms of safety, 4-(1-Aminopropan-2-yl)phenol hydrochloride is generally considered safe when handled under appropriate laboratory conditions. However, like many chemical compounds, it should be used with caution, following standard safety protocols to minimize potential risks. Proper storage conditions, such as maintaining a cool, dry environment away from incompatible substances, are recommended to ensure its stability over time.

The future prospects for 4-(1-Aminopropan-2-yl)phenol hydrochloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological mechanisms deepens, it is likely that we will see increased interest in developing novel drugs and diagnostic tools based on this versatile molecule.

In conclusion, 4-(1-Aminopropan-2-yl)phenol hydrochloride (CAS No. 13238-99-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it a valuable tool for both therapeutic and diagnostic applications. As research in this area progresses, we can expect to see continued advancements in the development of new drugs and imaging agents based on this intriguing molecule.